Cas no 116115-76-5 (1-Isoquinolinecarboxaldehyde, 3-bromo-)
116115-76-5 structure
Product Name:1-Isoquinolinecarboxaldehyde, 3-bromo-
CAS No:116115-76-5
MF:C10H6BrNO
MW:236.064741611481
CID:3646741
PubChem ID:14086981
Update Time:2025-04-22
1-Isoquinolinecarboxaldehyde, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarboxaldehyde, 3-bromo-
- SCHEMBL4971765
- 116115-76-5
- DB-204206
- 3-Bromo-1-isoquinolinecarboxaldehyde
- 3-Bromoisoquinoline-1-carbaldehyde
-
- Inchi: 1S/C10H6BrNO/c11-10-5-7-3-1-2-4-8(7)9(6-13)12-10/h1-6H
- InChI Key: CIIDPLCFWFINKG-UHFFFAOYSA-N
- SMILES: C1(C=O)C2=C(C=CC=C2)C=C(Br)N=1
Computed Properties
- Exact Mass: 234.96328Da
- Monoisotopic Mass: 234.96328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
1-Isoquinolinecarboxaldehyde, 3-bromo- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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